Cas no 1234849-36-5 (ethyl 3-({4-2-(4-hydroxypiperidin-1-yl)-2-oxoethylphenyl}carbamoyl)propanoate)

• Product Name: ethyl 3-({4-2-(4-hydroxypiperidin-1-yl)-2-oxoethylphenyl}carbamoyl)propanoate
• CAS No: 1234849-36-5
• MF: C₁₉H₂₆N₂O₅
• MW: 362.420145511627
• CID: 6512911
• Update Time: 2025-07-23

ethyl 3-({4-2-(4-hydroxypiperidin-1-yl)-2-oxoethylphenyl}carbamoyl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-({4-2-(4-hydroxypiperidin-1-yl)-2-oxoethylphenyl}carbamoyl)propanoate
• RDBMLBDTUMXETR-UHFFFAOYSA-N

• Inchi： 1S/C19H26N2O5/c1-2-26-19(25)8-7-17(23)20-15-5-3-14(4-6-15)13-18(24)21-11-9-16(22)10-12-21/h3-6,16,22H,2,7-13H2,1H3,(H,20,23)
• InChI Key： RDBMLBDTUMXETR-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CCC(NC1=CC=C(CC(N2CCC(O)CC2)=O)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on ethyl 3-({4-2-(4-hydroxypiperidin-1-yl)-2-oxoethylphenyl}carbamoyl)propanoate

Introduction to Ethyl 3-({4-2-(4-hydroxypiperidin-1-yl)-2-oxoethylphenyl}carbamoyl)propanoate (CAS No. 1234849-36-5)

Ethyl 3-({4-2-(4-hydroxypiperidin-1-yl)-2-oxoethylphenyl}carbamoyl)propanoate, a compound with the CAS number 1234849-36-5, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and biochemical research. The presence of multiple functional groups, including a carbamoyl moiety and a piperidine ring, makes it a versatile candidate for further exploration.

The molecular architecture of Ethyl 3-({4-2-(4-hydroxypiperidin-1-yl)-2-oxoethylphenyl}carbamoyl)propanoate is particularly noteworthy. The 4-hydroxypiperidin-1-yl substituent introduces a hydrophilic character, enhancing its solubility in aqueous solutions. This property is crucial for formulating drug delivery systems that require efficient penetration into biological tissues. Additionally, the 2-oxoethylphenyl group contributes to the compound's stability and reactivity, making it suitable for various chemical transformations.

In recent years, Ethyl 3-({4-2-(4-hydroxypiperidin-1-yl)-2-oxoethylphenyl}carbamoyl)propanoate has been studied extensively for its pharmacological properties. Research indicates that this compound exhibits promising activities in modulating enzyme inhibition and receptor binding. For instance, studies have shown that it can interact with protein kinases, which are critical targets in oncology and inflammatory diseases. The ability to modulate these kinases suggests potential therapeutic benefits in treating conditions such as cancer and autoimmune disorders.

The synthesis of Ethyl 3-({4-2-(4-hydroxypiperidin-1-yl)-2-oxoethylphenyl}carbamoyl)propanoate involves a multi-step process that requires precise control over reaction conditions. The use of advanced synthetic techniques, such as organocatalysis and flow chemistry, has improved the efficiency and yield of the synthesis. These advancements not only reduce production costs but also enhance the scalability of the process for industrial applications.

One of the most intriguing aspects of Ethyl 3-({4-2-(4-hydroxypiperidin-1-yl)-2-oxoethylphenyl}carbamoyl)propanoate is its potential role in developing novel drug candidates. Researchers have explored its derivatives to identify more potent and selective analogs. For example, modifications to the piperidine ring have led to compounds with enhanced bioavailability and reduced toxicity. These findings highlight the importance of structure-based drug design in optimizing therapeutic efficacy.

The pharmacokinetic profile of Ethyl 3-({4-hydroxypiperidin-1-yl)-2 oxoethylphenyl}carbamoyl)propanoate is another area of active investigation. Studies have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its rapid absorption from the gastrointestinal tract and moderate metabolic clearance suggest that it could be an effective oral medication. Additionally, its moderate excretion via urine and bile indicates that it can be easily eliminated from the body, reducing the risk of accumulation and side effects.

The toxicological profile of Ethyl 3 ({4 - 2 - (4 hydroxypiperidin - 1 - yl ) - 2 ox o eth y l phen y l } carbam oy l ) pro pan o ate has also been thoroughly evaluated. Preliminary studies have shown that it exhibits low toxicity at therapeutic doses, making it a promising candidate for clinical development. However, further research is needed to fully understand its long-term safety profile and potential adverse effects.

In conclusion, Ethyl 3 ({4 - 2 - (4 hydroxypiperidin - 1 - yl ) - 2 ox o eth y l phen y l } carbam oy l ) pro pan o ate (CAS No. 1234849 - 36 - 5) is a fascinating compound with significant potential in pharmaceutical research and development. Its unique molecular structure, combined with its favorable pharmacological and pharmacokinetic properties, makes it an attractive candidate for further exploration. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of next-generation therapeutics.